molecular formula C26H28N4O4 B2904238 1-(3-cyano-6-ethoxyquinolin-4-yl)-N-(3,5-dimethoxyphenyl)piperidine-4-carboxamide CAS No. 1226428-92-7

1-(3-cyano-6-ethoxyquinolin-4-yl)-N-(3,5-dimethoxyphenyl)piperidine-4-carboxamide

Cat. No. B2904238
CAS RN: 1226428-92-7
M. Wt: 460.534
InChI Key: NHXZMDDHLWYBOM-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

1-(3-cyano-6-ethoxyquinolin-4-yl)-N-(3,5-dimethoxyphenyl)piperidine-4-carboxamide is a useful research compound. Its molecular formula is C26H28N4O4 and its molecular weight is 460.534. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Analgesic Properties

  • A study by Abu‐Hashem et al. (2020) focused on synthesizing novel heterocyclic compounds with potential anti-inflammatory and analgesic properties, contributing to the understanding of novel drug design in this area (Abu‐Hashem, Al-Hussain, & Zaki, 2020).

Insecticidal Activity

PET Radiotracers for Tumor Diagnosis

Antimicrobial Properties

  • A study by Patel and Patel (2010) synthesized fluoroquinolone-based compounds and evaluated them for their antimicrobial activities, suggesting potential applications in treating bacterial infections (Patel & Patel, 2010).

Antihypertensive Agents

  • Research by Obase et al. (1983) involved synthesizing new piperidines as potential antihypertensive agents, indicating the compound's potential in cardiovascular medicine (Obase, Takai, Teranishi, & Nakamizo, 1983).

Binding Studies for K+ Channels

CGRP Receptor Antagonist

properties

IUPAC Name

1-(3-cyano-6-ethoxyquinolin-4-yl)-N-(3,5-dimethoxyphenyl)piperidine-4-carboxamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C26H28N4O4/c1-4-34-20-5-6-24-23(14-20)25(18(15-27)16-28-24)30-9-7-17(8-10-30)26(31)29-19-11-21(32-2)13-22(12-19)33-3/h5-6,11-14,16-17H,4,7-10H2,1-3H3,(H,29,31)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

NHXZMDDHLWYBOM-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCOC1=CC2=C(C(=CN=C2C=C1)C#N)N3CCC(CC3)C(=O)NC4=CC(=CC(=C4)OC)OC
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C26H28N4O4
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

460.5 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.